Cas no 1251359-27-9 (2-Ethyl-2-(1-pyrazolyl)butanoic Acid)
1251359-27-9 structure
Product Name:2-Ethyl-2-(1-pyrazolyl)butanoic Acid
CAS No:1251359-27-9
MF:C9H14N2O2
MW:182.219662189484
MDL:MFCD14634707
CID:5197364
Update Time:2023-08-26
2-Ethyl-2-(1-pyrazolyl)butanoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Ethyl-2-(1-pyrazolyl)butanoic Acid
- SY291875
- 1H-Pyrazole-1-acetic acid, α,α-diethyl-
-
- MDL: MFCD14634707
- Inchi: 1S/C9H14N2O2/c1-3-9(4-2,8(12)13)11-7-5-6-10-11/h5-7H,3-4H2,1-2H3,(H,12,13)
- InChI Key: JWOYTHTXDYPGRO-UHFFFAOYSA-N
- SMILES: OC(C(CC)(CC)N1C=CC=N1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 190
- XLogP3: 1.6
- Topological Polar Surface Area: 55.1
2-Ethyl-2-(1-pyrazolyl)butanoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1198407-0.25g |
2-Ethyl-2-(1-pyrazolyl)butanoic Acid |
1251359-27-9 | 95% | 0.25g |
$1485 | 2024-07-19 | |
| eNovation Chemicals LLC | Y1198407-0.25g |
2-Ethyl-2-(1-pyrazolyl)butanoic Acid |
1251359-27-9 | 95% | 0.25g |
$1485 | 2025-03-01 | |
| eNovation Chemicals LLC | Y1198407-0.25g |
2-Ethyl-2-(1-pyrazolyl)butanoic Acid |
1251359-27-9 | 95% | 0.25g |
$1485 | 2025-02-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1596408-250mg |
2-Ethyl-2-(1H-pyrazol-1-yl)butanoic acid |
1251359-27-9 | 98% | 250mg |
¥18225.00 | 2024-08-09 |
2-Ethyl-2-(1-pyrazolyl)butanoic Acid Related Literature
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
1251359-27-9 (2-Ethyl-2-(1-pyrazolyl)butanoic Acid) Related Products
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